Cas no 441715-30-6 (5-Fluoro-1-methyl-1H-indole-3-carbaldehyde)

• Product Name: 5-Fluoro-1-methyl-1H-indole-3-carbaldehyde
• CAS No: 441715-30-6
• MF: C₁₀H₈FNO
• MW: 177.175025939941
• MDL: MFCD04114010
• CID: 876066
• PubChem ID: 1382009
• Update Time: 2025-06-08

5-Fluoro-1-methyl-1H-indole-3-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 5-Fluoro-1-methyl-1H-indole-3-carbaldehyde
• 5-fluoro-1-methylindole-3-carbaldehyde
• 5-fluoro-1-methyl-1H-indole-3-carbaldehyde(SALTDATA: FREE)
• 5-fluoro-1-methyl-1H-indole-3-carboxaldehyde
• HMS2669N14
• 1H-Indole-3-carboxaldehyde, 5-fluoro-1-methyl-
• 441715-30-6
• CHEMBL1602196
• MFCD04114010
• MLS000718598
• EN300-194153
• F77556
• Z1198164160
• LS-01892
• CS-0214797
• ALBB-005049
• DA-18575
• 5-Fluoro-1-methyl-1H-indole-3-carbaldehyde, AldrichCPR
• SCHEMBL1092202
• AKOS000302667
• STK501564
• SMR000290866
• DTXSID10362540
• 1H-Indole-3-carbaldehyde, 5-fluoro-1-methyl-

• MDL： MFCD04114010
• Inchi： 1S/C10H8FNO/c1-12-5-7(6-13)9-4-8(11)2-3-10(9)12/h2-6H,1H3
• InChI Key： ZBZJEWSFESAGMQ-UHFFFAOYSA-N
• SMILES： FC1C=CC2=C(C=1)C(C=O)=CN2C

Computed Properties

• Exact Mass: 177.05900
• Monoisotopic Mass: 177.058992041g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 209
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 22Ų

Experimental Properties

• PSA: 22.00000
• LogP: 2.12990

5-Fluoro-1-methyl-1H-indole-3-carbaldehyde Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H318
• Warning Statement： P280-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 41
• Safety Instruction： 26-39
• Hazardous Material Identification：
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives N-alkylindoles

Additional information on 5-Fluoro-1-methyl-1H-indole-3-carbaldehyde

Professional Introduction to Compound with CAS No. 441715-30-6 and Product Name: 5-Fluoro-1-methyl-1H-indole-3-carbaldehyde

5-Fluoro-1-methyl-1H-indole-3-carbaldehyde (CAS No. 441715-30-6) is a structurally significant compound that has garnered considerable attention in the field of pharmaceutical chemistry and medicinal biology. This heterocyclic aldehyde, characterized by a fluorine substituent at the 5-position and a methyl group at the 1-position of the indole core, possesses unique electronic and steric properties that make it a valuable scaffold for the development of novel bioactive molecules. The presence of the aldehyde functional group at the 3-position further enhances its utility as a synthetic intermediate, enabling diverse chemical transformations that can lead to the discovery of new therapeutic agents.

The fluorine atom in 5-Fluoro-1-methyl-1H-indole-3-carbaldehyde plays a pivotal role in modulating the pharmacokinetic and pharmacodynamic properties of derivatives derived from this compound. Fluorine substitution is a well-established strategy in drug design, often employed to improve metabolic stability, binding affinity, and overall bioavailability. In particular, the electron-withdrawing nature of fluorine can influence the electronic distribution within the indole ring, thereby affecting its interaction with biological targets such as enzymes and receptors. Recent studies have highlighted the importance of fluorinated indoles in the development of small-molecule inhibitors for various diseases, including cancer and infectious disorders.

1H-indole derivatives are a class of compounds that have been extensively studied due to their broad spectrum of biological activities. The indole scaffold is a core structural motif found in numerous natural products and pharmaceuticals, with well-documented roles in modulation of neurotransmitter systems, immune responses, and cellular signaling pathways. The introduction of functional groups such as aldehydes at specific positions on the indole ring can further tailor its biological profile, making it an attractive starting point for structure-activity relationship (SAR) studies.

The aldehyde group in 5-Fluoro-1-methyl-1H-indole-3-carbaldehyde provides a reactive handle for further chemical modifications, allowing for the synthesis of diverse derivatives through condensation reactions with amino compounds, formation of imines or oximes, or reduction to primary amines. These transformations are particularly useful in medicinal chemistry for generating libraries of compounds with tailored biological properties. The reactivity of the aldehyde group also makes this compound a valuable building block for more complex molecules via cross-coupling reactions such as Suzuki-Miyaura or Heck couplings.

Recent advancements in computational chemistry and molecular modeling have enabled more efficient virtual screening and design of novel indole-based compounds. By leveraging these tools, researchers can predict the binding modes and affinity of 5-Fluoro-1-methyl-1H-indole-3-carbaldehyde derivatives to target proteins, thereby accelerating the discovery process. For instance, studies have demonstrated that fluorinated indoles can exhibit potent inhibitory activity against kinases and other enzymes implicated in cancer progression. The combination of experimental validation with computational insights has been instrumental in optimizing lead compounds derived from this scaffold.

In addition to its potential applications in oncology, 5-Fluoro-1-methyl-1H-indole-3-carbaldehyde has shown promise in other therapeutic areas. For example, recent research has explored its derivatives as inhibitors of bacterial enzymes involved in metabolic pathways critical for pathogen survival. The ability to modulate these pathways offers a novel approach to combating antibiotic-resistant strains without compromising host cell function. Furthermore, the structural features of this compound make it amenable to further derivatization aimed at developing treatments for neurological disorders characterized by dysregulation of neurotransmitter systems.

The synthesis of 5-Fluoro-1-methyl-1H-indole-3-carbaldehyde itself represents an interesting challenge due to the need to introduce both fluorine and methyl groups at specific positions while maintaining regioselectivity. Advances in synthetic methodologies have made it possible to access such complex structures more efficiently than ever before. Techniques such as palladium-catalyzed cross-coupling reactions have been particularly useful in constructing the indole core with high precision. Additionally, modern spectroscopic techniques like NMR and mass spectrometry provide powerful tools for characterizing intermediates and final products.

The pharmacological evaluation of 5-Fluoro-1-methyl-1H-indole-3-carbaldehyde derivatives has revealed intriguing biological activities that warrant further investigation. Preclinical studies have demonstrated that certain analogs exhibit anti-inflammatory properties by modulating cytokine production and immune cell function. These findings align with growing interest in immunomodulatory therapies for chronic inflammatory diseases such as rheumatoid arthritis and multiple sclerosis. Moreover, preliminary data suggest that some derivatives may possess neuroprotective effects by inhibiting oxidative stress-induced neuronal damage.

The future direction of research involving 5-fluoroindoles, including 5-fluoro-1-methylindole, will likely focus on expanding their therapeutic applications through innovative synthetic strategies and interdisciplinary collaborations between chemists, biologists, and clinicians. As our understanding of disease mechanisms continues to evolve, so too will our ability to design molecules that precisely target pathological processes while minimizing side effects. The unique combination of structural features offered by compounds like 5-fluoro-methylindole aldehyde ensures its continued relevance as a key intermediate in drug discovery efforts.